Cas no 941294-22-0 (N-Cyclohexyl 3-bromo-5-nitrobenzamide)

• Product Name: N-Cyclohexyl 3-bromo-5-nitrobenzamide
• CAS No: 941294-22-0
• MF: C₁₃H₁₅BrN₂O₃
• MW: 327.173802614212
• MDL: MFCD09475857
• CID: 857121
• PubChem ID: 26369873
• Update Time: 2025-05-25

N-Cyclohexyl 3-bromo-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclohexyl-5-nitrobenzamide
• N-Cyclohexyl 3-bromo-5-nitrobenzamide
• 941294-22-0
• CS-0191774
• DTXSID80650002
• AKOS015834181
• E90214
• BS-23733
• MFCD09475857
• DB-371468
• N-CYCLOHEXYL-3-BROMO-5-NITROBENZAMIDE

• MDL： MFCD09475857
• Inchi： 1S/C13H15BrN2O3/c14-10-6-9(7-12(8-10)16(18)19)13(17)15-11-4-2-1-3-5-11/h6-8,11H,1-5H2,(H,15,17)
• InChI Key： MHSNPMJGUJYBOT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(NC1CCCCC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.02700
• Monoisotopic Mass: 326.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 432.7±35.0 °C at 760 mmHg
• Flash Point: 215.5±25.9 °C
• PSA: 74.92000
• LogP: 4.33390
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Cyclohexyl 3-bromo-5-nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Cyclohexyl 3-bromo-5-nitrobenzamide

Research Brief on N-Cyclohexyl 3-bromo-5-nitrobenzamide (CAS: 941294-22-0): Recent Advances and Applications

N-Cyclohexyl 3-bromo-5-nitrobenzamide (CAS: 941294-22-0) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive compounds, particularly in the context of targeting specific enzymes and signaling pathways implicated in various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the role of N-Cyclohexyl 3-bromo-5-nitrobenzamide as a precursor in the synthesis of inhibitors for protein kinases and other enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, leading to derivatives with enhanced binding affinity and selectivity. These findings underscore the compound's potential as a valuable tool in the design of targeted therapies for oncology.

In addition to its applications in oncology, recent research has also investigated the compound's role in modulating inflammatory pathways. A preprint article from BioRxiv (2024) reported that derivatives of N-Cyclohexyl 3-bromo-5-nitrobenzamide exhibited significant anti-inflammatory effects in vitro by inhibiting the NF-κB pathway. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study further highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for drug development.

Another notable advancement is the use of N-Cyclohexyl 3-bromo-5-nitrobenzamide in the development of fluorescent probes for bioimaging. A recent publication in ACS Chemical Biology (2023) described the synthesis of a nitrobenzamide-based probe that selectively labels reactive oxygen species (ROS) in live cells. This innovation provides a powerful tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. The probe's high sensitivity and specificity were attributed to the unique electronic properties of the nitrobenzamide moiety, further emphasizing the compound's versatility in chemical biology.

Despite these promising developments, challenges remain in the clinical translation of N-Cyclohexyl 3-bromo-5-nitrobenzamide-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's modular structure and ease of derivatization offer ample opportunities for optimization. Future research directions may include the exploration of its applications in other therapeutic areas, such as infectious diseases and metabolic disorders, as well as the development of more efficient synthetic routes to scale up production.

In conclusion, N-Cyclohexyl 3-bromo-5-nitrobenzamide (CAS: 941294-22-0) represents a promising scaffold in medicinal chemistry, with demonstrated applications in oncology, inflammation, and bioimaging. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic agents and tools for biomedical research. The compound's versatility and potential for customization make it a valuable asset in the ongoing quest for innovative treatments and diagnostic technologies.